Cas no 1361559-50-3 (2,4-Bis(perchlorophenyl)thiazole-5-carboxaldehyde)

• Product Name: 2,4-Bis(perchlorophenyl)thiazole-5-carboxaldehyde
• CAS No: 1361559-50-3
• MF: C₁₆HCl₁₀NOS
• MW: 609.78023314476
• CID: 4793499
• Update Time: 2025-05-24

2,4-Bis(perchlorophenyl)thiazole-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(perchlorophenyl)thiazole-5-carboxaldehyde

• Inchi： 1S/C16HCl10NOS/c17-5-3(6(18)10(22)13(25)9(5)21)15-2(1-28)29-16(27-15)4-7(19)11(23)14(26)12(24)8(4)20/h1H
• InChI Key： BKCBIRJHXWGQEO-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1=C(C=O)SC(C2C(=C(C(=C(C=2Cl)Cl)Cl)Cl)Cl)=N1)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 574
• XLogP3: 10.4
• Topological Polar Surface Area: 58.2

Additional information on 2,4-Bis(perchlorophenyl)thiazole-5-carboxaldehyde

Introduction to 2,4-Bis(perchlorophenyl)thiazole-5-carboxaldehyde (CAS No. 1361559-50-3) and Its Emerging Applications in Chemical Biology

2,4-Bis(perchlorophenyl)thiazole-5-carboxaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1361559-50-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This heterocyclic aldehyde features a thiazole core substituted with two perchlorophenyl groups at the 2 and 4 positions, and an aldehyde functional group at the 5 position. The combination of these structural elements imparts distinct reactivity and biological potential, making it a valuable scaffold for drug discovery and mechanistic studies.

The thiazole moiety is a prominent scaffold in medicinal chemistry, known for its broad spectrum of biological activities, including antimicrobial, antifungal, anti-inflammatory, and anticancer properties. Its incorporation into complex molecules often enhances binding affinity to biological targets. In contrast, the perchlorophenyl groups introduce lipophilicity and electronic modulation, which can significantly influence the compound's pharmacokinetic profile and interaction with biological receptors. The presence of an aldehyde group further expands its utility as a synthetic intermediate, enabling further derivatization through condensation reactions with nucleophiles such as amines or hydrazines.

Recent advancements in computational chemistry and high-throughput screening have facilitated the exploration of 2,4-Bis(perchlorophenyl)thiazole-5-carboxaldehyde's potential in modulating key biological pathways. Studies suggest that this compound may exhibit inhibitory activity against enzymes involved in cancer progression, such as tyrosine kinases and proteasome inhibitors. The electron-withdrawing nature of the aldehyde group and the electron-donating effects of the thiazole ring create a favorable environment for selective interactions with biomolecules. Additionally, the perchlorophenyl substituents may enhance cell membrane permeability, improving bioavailability.

One particularly intriguing application of 2,4-Bis(perchlorophenyl)thiazole-5-carboxaldehyde lies in its role as a precursor for synthesizing more complex bioactive molecules. Researchers have leveraged its reactive aldehyde functionality to generate Schiff bases and other heterocyclic derivatives with enhanced therapeutic potential. For instance, derivatives of this compound have shown promise in preclinical models as inhibitors of poly(ADP-ribose) polymerase (PARP), which is implicated in DNA repair mechanisms and has been explored as a target in cancer therapy. The versatility of this scaffold allows for fine-tuning of its pharmacological properties by modifying substituents or introducing additional functional groups.

The synthesis of 2,4-Bis(perchlorophenyl)thiazole-5-carboxaldehyde involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. Key synthetic steps include the condensation of thioamides with chloroacetaldehydes followed by cyclization under controlled conditions. The introduction of perchlorophenyl groups typically employs palladium-catalyzed cross-coupling reactions, ensuring regioselectivity and high yields. These synthetic methodologies align with modern green chemistry principles by minimizing waste and maximizing atom economy.

In the realm of chemical biology, 2,4-Bis(perchlorophenyl)thiazole-5-carboxaldehyde serves as a valuable tool for investigating enzyme-inhibitor interactions at a molecular level. Its aldehyde group allows for covalent bonding with nucleophilic residues on target enzymes, facilitating structure-activity relationship (SAR) studies. Such studies are critical for understanding how small-molecule inhibitors modulate biological function and for designing next-generation therapeutics with improved efficacy and reduced side effects. High-resolution crystal structures obtained through X-ray diffraction have revealed detailed binding modes of this compound with various enzymes, providing insights into its mechanism of action.

The compound's stability under physiological conditions makes it suitable for both in vitro and in vivo investigations. Researchers have employed it in cell-based assays to evaluate its cytotoxicity profiles against various cancer cell lines. Preliminary findings indicate that certain derivatives exhibit dose-dependent inhibition of proliferation while maintaining low toxicity toward normal cells. This selectivity is attributed to differences in receptor binding affinities between cancerous and healthy tissues, underscoring the potential therapeutic window offered by this scaffold.

Emerging research also explores the role of 2,4-Bis(perchlorophenyl)thiazole-5-carboxaldehyde in modulating immune responses. Thiazole derivatives have been shown to influence cytokine production and immune cell differentiation, making them candidates for immunomodulatory therapies. The perchlorophenyl groups may enhance interactions with immune receptors due to their lipophilic nature, while the aldehyde functionality allows for further derivatization into immunologically active molecules. These findings open new avenues for treating autoimmune diseases or enhancing vaccine efficacy.

The future prospects of 2,4-Bis(perchlorophenyl)thiazole-5-carboxaldehyde are promising, with ongoing studies focusing on expanding its applications beyond traditional drug discovery. Its utility as a chiral building block in asymmetric synthesis is being explored to develop enantiomerically pure compounds with enhanced pharmacological profiles. Additionally, nanotechnology-based delivery systems are being investigated to improve bioavailability and targeted delivery of thiazole-derived therapeutics.

In conclusion,2,4-Bis(perchlorophhenyl)thiazole-5-carboxaldehyde (CAS No. 1361559-50-3) represents a versatile and biologically relevant compound with significant potential across multiple domains of chemical biology and drug development。 Its unique structural features enable diverse applications，from enzyme inhibition to immunomodulation，while its synthetic accessibility supports rapid innovation。 As research continues to uncover new therapeutic opportunities，this compound will undoubtedly remain at the forefront of medicinal chemistry investigations。